Cas no 5209-18-7 (1,3-diphenylpropene)

1,3-diphenylpropene Properties

Names and Identifiers

• 1,3-diphenylpropene
• 5209-18-7
• Benzene, 1,1'-(1-propene-1,3-diyl)bis-, (E)-
• Propene,3-diphenyl-
• [(E)-3-phenylprop-1-enyl]benzene
• NSC-167100
• AKOS004902505
• Benzene, 1,1'-(1-propene-1,3-diyl)bis-
• 3412-44-0
• NSC167100
• 1138-83-6
• Benzene,1'-(1-propene-1,3-diyl)bis-
• (E)-1,3-diphenyl-prop-1-ene
• deoxychalcone
• (E)-Prop-1-ene-1,3-diyldibenzene
• [(E)-3-phenyl-prop-1-enyl]-benzene
• +Expand

• InChIKey： AIMDYNJRXHEXEL-KPKJPENVSA-N
• Inchi： InChI=1S/C15H14/c1-3-8-14(9-4-1)12-7-13-15-10-5-2-6-11-15/h1-12H,13H2/b12-7+
• SMILES： C1=CC=C(C=C1)CC=CC2=CC=CC=C2

Computed Properties

• Exact Mass: 194.10962
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 194.11
• Heavy Atom Count: 15
• Complexity: 180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 3.94250
• PSA: 0
• Refractive Index: 1.614
• Boiling Point: 304.3°C at 760 mmHg
• Flash Point: 141.4°C
• Density: 1.016